Cas no 2228574-98-7 (3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine
• CAS No: 2228574-98-7
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 5929777
• PubChem ID: 165733479
• Update Time: 2025-06-25

3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine
• 2228574-98-7
• EN300-1919530
• 3-[(3-bromo-4-methylthiophen-2-yl)methyl]pyrrolidine

• Inchi： 1S/C10H14BrNS/c1-7-6-13-9(10(7)11)4-8-2-3-12-5-8/h6,8,12H,2-5H2,1H3
• InChI Key： SIUFJGDHEHMLNV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC1CNCC1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine

3-(3-Bromo-4-Methylthiophen-2-yl)Methylpyrrolidine: A Comprehensive Overview

The compound 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine (CAS No. 2228574-98-7) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyrrolidines, which are five-membered rings containing one nitrogen atom. The presence of a thiophene ring with bromine and methyl substituents adds complexity to its structure, making it a subject of interest for researchers in organic synthesis and medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like pyrrolidines in drug discovery. These compounds often exhibit unique pharmacological properties due to their ability to form hydrogen bonds and interact with biological targets. The methylthiophene moiety in this compound is particularly noteworthy, as thiophene derivatives are known for their stability and versatility in chemical reactions. The bromine substituent further enhances the compound's reactivity, making it a valuable intermediate in organic synthesis.

One of the most promising applications of 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds, such as kinase inhibitors and GPCR modulators, which are critical in treating various diseases, including cancer and neurodegenerative disorders. The bromine atom serves as an excellent leaving group, facilitating substitution reactions that are essential in forming diverse chemical structures.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for drug development where stereochemistry plays a pivotal role. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Another area where this compound has shown potential is in materials science. The combination of pyrrolidine and thiophene moieties can lead to materials with unique electronic properties, making them suitable for applications in organic electronics and optoelectronics. For instance, derivatives of this compound have been investigated for their use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their ability to conduct electricity and emit light is highly desirable.

From an environmental perspective, the synthesis and application of 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine must adhere to strict sustainability standards. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental footprint of chemical processes. This includes the use of renewable feedstocks, energy-efficient reaction conditions, and recyclable catalysts.

In conclusion, 3-(3-bromo-4-methylthiophen-2-yl)methylpyrrolidine (CAS No. 2228574-98-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.